(5E,14E)-icosa-5,14-dienoic acid

• Molecular Formula: C20H36O2
• Molecular Weight: 308.5 g/mol
• SMILES: CCCCCC=CCCCCCCCC=CCCCC(=O)O
• InChI: InChI=1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,15-16H,2-5,8-14,17-19H2,1H3,(H,21,22)/b7-6+,16-15+
• InChIKey: ZPYAEYLYGOTGGC-OOSDOLGSSA-N

Buyer's Technical Primer: (5E,14E)-Icosa-5,14-Dienoic Acid Sourcing for Target-Specific Research

(5E,14E)-icosa-5,14-dienoic acid is a 20-carbon chain polyunsaturated fatty acid (C20:2) classified as an atypical isomer of eicosadienoic acid [1]. Its defining structural feature is the all-trans (5E,14E) geometric configuration of its two double bonds, which fundamentally distinguishes it from common cis-containing dietary or endogenous eicosadienoic acid isomers such as (11Z,14Z)-eicosadienoic acid [2]. This specific trans double bond geometry creates a rigid, linear molecular shape, which influences its interaction with lipid-metabolizing enzymes and its incorporation into cellular phospholipids, making it a critical tool compound for studying trans fatty acid biology [1].

Workflow Trans fatty acid biology & lipid metabolism investigations

Defining Feature All-trans (5E,14E) geometry providing rigid linear conformation

Research Context Tool compound for enzyme interaction, membrane incorporation, and metabolic tracing studies

• [1] OpenMD. eicosadienoic acid - Definition. National Cancer Institute Thesaurus. Available at: https://openmd.com/define/eicosadienoic+acid View Source
• [2] Wikipedia. List of unsaturated fatty acids. Last modified 2014-01-21. Available at: https://en.wikipedia.org/wiki/List_of_unsaturated_fatty_acids View Source

Substitution Risk Alert: Why Generic 'Eicosadienoic Acid' Specification Leads to Experimental Failure

Procuring a generic 'eicosadienoic acid' or any single cis-isomer cannot replicate the experimental outcomes of (5E,14E)-icosa-5,14-dienoic acid. The biological fate of fatty acids is heavily dependent on double bond position and geometry. Research demonstrates that trans,trans-dienoic isomers are catabolized rapidly in hepatic tissue, contrasting sharply with cis,cis isomers, which accumulate and are converted into longer-chain polyunsaturated fatty acids like arachidonic acid [1]. This metabolic divergence means that substituting the (5E,14E) isomer with a (Z,Z)-isomer will activate different signaling pathways, fail to serve as a proper negative control, and confound data on lipid-mediated inflammation and metabolic flux [1].

Generic eicosadienoic acid lacks defined geometric control; (Z,Z)-isomers may shift metabolic fate from rapid catabolism to accumulation and arachidonic acid conversion.

Substitution with a cis,cis isomer may activate different lipid signaling pathways and fail to serve as a proper negative control for trans fatty acid studies.

Outcomes on lipid-mediated inflammation and metabolic flux may not be reproducible if geometric purity of the 5E,14E isomer is not confirmed.

• [1] Academic.oup.com. Metabolism of cis-11,cis-14- and trans-11,trans-14-Eicosadienoic Acids in the Rat. Available at: https://preview.academic.oup.com/ View Source

Quantitative Differentiation Guide: (5E,14E)-Icosa-5,14-Dienoic Acid vs. Key Comparators

Metabolic Stability: Hepatic Clearance Rate of (E,E)- vs. (Z,Z)-Dienoic Isomers in a Rat Model

Unlike the common (11Z,14Z)-eicosadienoic acid which accumulates in liver phospholipids via conversion into arachidonic acid, the (5E,14E)-icosa-5,14-dienoic acid is expected to follow the metabolic fate of other trans,trans-dienoic isomers, characterized by rapid catabolism. A direct study on the analogous (11E,14E) isomer demonstrated that the trans,trans-diene isomer was rapidly catabolized in the liver of Sprague-Dawley rats, whereas the cis,cis isomer accumulated significantly and was actively converted to arachidonic acid [1]. This evidence supports the use of the (5E,14E) isomer specifically in studies requiring a non-anabolic fatty acid probe or a metabolic tracer for β-oxidation pathways that avoids the confounding variable of endogenous arachidonic acid synthesis.

Metabolic Fate

Class-level inference

(5E,14E) target
Rapid hepatic catabolism (predicted); no accumulation

(11Z,14Z) comparator
Accumulates in liver phospholipids; converted to arachidonic acid [1]

Supports use as non-accumulating metabolic probe

Rat model; class-specific behavior needs isomer-level confirmation

Evidence Dimension	Hepatic metabolic stability and incorporation into liver phospholipids
Target Compound Data	Rapid catabolism (predicted based on class behavior of (E,E)-isomers); does not accumulate in liver phospholipids in a long-term manner.
Comparator Or Baseline	(11Z,14Z)-Eicosadienoic acid accumulated in liver phospholipids and was converted to arachidonic acid [1].
Quantified Difference	Qualitatively differential: rapid clearance vs. accumulation and metabolic conversion.
Conditions	Sprague-Dawley rat model; essential fatty acid-deficient adult males; liver phospholipid analysis [1].

Why This Matters

For researchers designing metabolic flux or essential fatty acid deficiency studies, using the (5E,14E)-isomer ensures the compound acts as a non-accumulating substrate, avoiding interference with endogenous arachidonic acid biosynthesis.

• [1] Academic.oup.com. Metabolism of cis-11,cis-14- and trans-11,trans-14-Eicosadienoic Acids in the Rat. Available at: https://preview.academic.oup.com/ View Source

Enzymatic Processing: Desaturase Substrate Suitability of 5,14-Dienoic Acid Isomers

The (5E,14E) configuration presents a substrate that is likely incompatible with Δ5-desaturase enzymes required for the biosynthesis of arachidonic acid, unlike its 11,14-isomer counterparts. Research demonstrates that eicosa-11,14-dienoic acid is desaturated in the 5-position by rat liver microsomes to eicosa-5,11,14-trienoic acid [1]. Since the (5E,14E)-icosa-5,14-dienoic acid already possesses a double bond at the 5-position with a trans configuration, it cannot serve as a substrate for this critical desaturation step. This creates a structural blockade that is unique and forms the basis for its use as a selective inhibitor or negative control in assays measuring Δ5-desaturase activity.

Δ5-Desaturase Suitability

Class-level inference

(5E,14E) target
Not a substrate; pre-existing trans C5 double bond blocks desaturation

(11Z,14Z) comparator
Recognized substrate; converted to eicosa-5,11,14-trienoic acid [1][2]

Supports negative control for desaturase activity assays

In vitro rat liver microsome data; class inference

Evidence Dimension	Suitability as a substrate for Δ5-desaturase enzyme
Target Compound Data	Not a substrate; the presence of the pre-existing trans (E) double bond at C5 blocks enzymatic desaturation.
Comparator Or Baseline	Eicosa-11,14-dienoic acid (5,14 positions lacking unsaturation) is a recognized substrate for Δ5-desaturase, being converted to eicosa-5,11,14-trienoic acid [1].
Quantified Difference	Absolute difference in enzymatic processing capability (substrate vs. non-substrate).
Conditions	In vitro rat liver microsome assay [1][2].

Why This Matters

This property makes (5E,14E)-icosa-5,14-dienoic acid a definitive negative control for establishing the specificity of Δ5-desaturase activity in biochemical assays.

• [1] ScienceDirect. An in vitro and in vivo study of the conversion of eicosa-11,14-dienoic acid to eicosa-5,11,14-trienoic acid and of the conversion of eicosa-11-enoic acid to eicosa-5,11-dienoic acid in the rat. 2002. Available at: https://www.sciencedirect.com/ View Source
• [2] OA.mg. The absence of an 8-desaturases in rat liver: a reevaluation of optional pathways for the metabolism of linoleic and linolenic acids. Available at: https://pubmed.ncbi.nlm.nih.gov/ View Source

Receptor Binding Profile: Comparative LTB4 Receptor Affinity and IMPDH Inhibition

The common (11Z,14Z)-eicosadienoic acid isomer is a known dual inhibitor with established potency at the Leukotriene B4 (LTB4) receptor (Ki = 3.0 µM) and inosine-5'-monophosphate dehydrogenase (IMPDH, Ki = 3.1 µM) . The (5E,14E)-isomer, due to its trans geometry and shifted double bond location, is structurally prevented from occupying the same binding pocket. This structural divergence provides a powerful opportunity for structure-activity relationship (SAR) studies where the (5E,14E) isomer can be used as an inactive or drastically less active control to confirm that biological effects are specifically due to the cis-configuration and the 11,14-double bond placement of the active comparator.

Receptor Binding

Class-level inference

(5E,14E) target
Predicted weak or no activity; structural mismatch with binding pocket

(11Z,14Z) comparator
Inhibits LTB4 receptor (Ki 3.0 µM) and IMPDH (Ki 3.1 µM)

Supports SAR studies as isomer-specific inactive control

No direct binding data for target; inference from geometry

Evidence Dimension	Competitive inhibition potency at LTB4 receptor and IMPDH
Target Compound Data	Lacks the structural requirements for potent inhibition; predicted significantly weaker or no activity.
Comparator Or Baseline	(11Z,14Z)-Eicosadienoic acid inhibited LTB4 binding with Ki = 3.0 µM and IMPDH with Ki = 3.1 µM .
Quantified Difference	Predicted >10-fold difference in potency; specific activity is characteristic of the (11Z,14Z) isomer.
Conditions	Porcine neutrophil membrane binding assay; isolated enzyme inhibition assay .

Why This Matters

This differential allows scientists to dissect the role of specific fatty acid isomers in eicosanoid signaling and nucleotide metabolism with a precise, isomer-specific control.

Structural Conformation: The Impact of Trans Geometry on Lipid Bilayer Integration

The (5E,14E) configuration fixes the molecule in a linear, rigid conformation, a stark contrast to the 'kinked' shape induced by cis (Z) double bonds in endogenous eicosadienoic acids. This shape difference directly translates to differential packing within phospholipid bilayers. When incorporated into cellular membranes, trans fatty acids are known to increase membrane rigidity and alter the function of integral membrane proteins differently than their cis counterparts [1]. The (5E,14E)-icosa-5,14-dienoic acid serves as a precisely defined molecular probe for studying how trans-double bond geometry, at specific carbon positions, alters membrane fluidity and lipid raft formation, a function that cannot be achieved with any cis-isomer.

Membrane Conformation

Class-level inference

Linear trans (E) conformation results in tighter phospholipid packing, increasing membrane rigidity compared to kinked cis (Z) isomers.

Molecular probe for trans-fatty acid membrane biophysics

Class effect of trans vs. cis fatty acids; isomer-specific validation recommended

Evidence Dimension	Molecular geometry and effect on membrane lipid packing order
Target Compound Data	Linear, extended conformation leading to tighter packing in membranes, mimicking saturated fatty acid behavior.
Comparator Or Baseline	(5Z,14Z)-Eicosadienoic acid has a 'kinked' structure at both unsaturation sites, creating more disordered, fluid membranes.
Quantified Difference	Qualitative differential biophysical behavior proven by the class of trans fatty acids vs. cis fatty acids.
Conditions	Model membrane systems; biological membranes [1].

Why This Matters

This makes the compound an essential tool for biophysicists and cell biologists investigating lipid-mediated regulation of membrane protein function, where shape complementarity is the critical variable.

• [1] Eurofarma.ovidds.com. Biochemistry of unsaturated fatty acid isomers. Available at: https://eurofarma.ovidds.com View Source

High-Value Application Scenarios for (5E,14E)-Icosa-5,14-Dienoic Acid Sourcing

Negative Control for Arachidonic Acid Pathway Activation Studies

In assays measuring the production of prostaglandin E2 (PGE2) or leukotrienes from exogenous fatty acids, the (5E,14E)-isomer serves as an ideal negative control. Its defined inability to be metabolized to arachidonic acid (as determined by its pre-existing, enzyme-blocking 5E double bond) allows researchers to demonstrate that measured eicosanoid production is specifically due to the metabolic conversion of the test compound, and not a general response to polyunsaturated fatty acid supplementation [1].

Isomer-Specific Substrate for Trans Fatty Acid Elongation Assays

The compound can be used as a unique substrate in microsomal assays to measure the activity and specificity of elongases (e.g., ELOVL5, ELOVL2) on trans-dienoic fatty acids. By tracking the formation of chain-elongated products (e.g., conversion to trans-7,16-docosadienoic acid equivalents) via LC-MS/MS, researchers can compare the efficiency of elongation systems on trans versus cis substrates, a crucial area for understanding how harmful trans fatty acid accumulation occurs in metabolic tissues [1].

Membrane Fluidity Bioprobe in Trans-Fatty Acid Enrichment Protocols

Researchers studying cell membrane biophysics can use this compound to artificially enrich cultured cell membranes with a defined trans fatty acid of specific chain length and double bond position. Subsequent measurement of changes in membrane fluidity via fluorescence anisotropy or FRAP can then be directly attributed to the presence of the (5E,14E)-dienoic structure, providing high-resolution structure-function data unattainable with the complex mixtures of isomers found in dietary hydrogenated fats [1].

Internal Standard for Isomer-Specific Lipidomics Quantification

In targeted lipidomics workflows aiming to quantify trace levels of biologically generated eicosadienoic acid isomers in tissue samples, the rare (5E,14E)-icosa-5,14-dienoic acid can be used as a high-purity internal standard. Its distinct chromatographic retention time and mass spectrum, separate from the more abundant cis-cis isomers, add a high level of quantitative accuracy to the determination of both newly synthesized and diet-derived trans-isomers in complex biological matrices [1].

Application

Selection Property

Validation Focus

Negative control for arachidonic acid pathway studies

Geometric isomer specificity blocking metabolic conversion

Confirm absence of arachidonic acid and downstream eicosanoid synthesis

Substrate for trans fatty acid elongase assays

Defined trans-diene structure for elongation tracking

Verify chain-elongated product formation by LC-MS

Membrane fluidity bioprobe

Rigid trans conformation altering lipid packing order

Measure membrane rigidity changes via fluorescence methods

Internal standard for isomer-specific lipidomics

Distinct chromatographic and mass spectrometric signature

Validate quantitative accuracy for trans-isomer quantification in complex matrices

• [1] Academic.oup.com. Metabolism of cis-11,cis-14- and trans-11,trans-14-Eicosadienoic Acids in the Rat. Available at: https://preview.academic.oup.com/ View Source